4-methyl-N-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-N-tosylpiperazine-1-carboxamide

• IUPAC Name: 4-methyl-N-(4-methylphenyl)sulfonyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H28N4O4S/c1-16-5-7-17(8-6-16)28(26,27)23(15-18(24)21-9-3-4-10-21)19(25)22-13-11-20(2)12-14-22/h5-8H,3-4,9-15H2,1-2H3
• InChI Key: SILKRPCPMNQBIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N2CCCC2)C(=O)N3CCN(CC3)C
• Molecular Formula: C19H28N4O4S
• Molecular Weight: 408.5 g/mol
• CAS No.: 899991-25-4

Description

The target compound, 4-methyl-N-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-N-tosylpiperazine-1-carboxamide, features a piperazine core substituted with:

• A methyl group at the 4-position of the piperazine ring.
• A tosyl (p-toluenesulfonyl) group on one nitrogen atom.
• A carboxamide linker connected to a pyrrolidinone-ethyl moiety on the adjacent nitrogen.

While direct data on its synthesis or bioactivity are absent in the provided evidence, comparisons with structurally related compounds offer insights into its likely properties .

Biological Activity

The compound 4-methyl-N-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-N-tosylpiperazine-1-carboxamide is a derivative of piperazine that has garnered attention for its potential biological activities. This article reviews its synthesis, biological properties, and relevant research findings, providing a comprehensive overview of its implications in medicinal chemistry.

Synthesis

The synthesis of this compound typically involves the reaction of piperazine derivatives with various acylating agents. The specific synthetic route may vary depending on the desired substituents and functional groups. For instance, the introduction of the tosyl group is crucial for enhancing the compound's solubility and reactivity.

The biological activity of 4-methyl-N-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-N-tosylpiperazine-1-carboxamide is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in neurotransmission and metabolic processes.

Pharmacological Properties

Research indicates that this compound exhibits several pharmacological properties:

• Antidiabetic Activity : It has been noted for its potential role in blood glucose regulation, similar to other sulfonylurea derivatives.
• CNS Activity : The pyrrolidine moiety suggests possible central nervous system effects, potentially influencing mood or cognitive functions.

Data Table: Biological Activities

Activity Type	Observed Effect	Reference
Antidiabetic	Glucose-lowering effects
CNS Modulation	Potential anxiolytic effects
Enzyme Inhibition	Inhibition of certain kinases

Case Study 1: Antidiabetic Effects

In a study examining the antidiabetic properties, 4-methyl-N-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-N-tosylpiperazine-1-carboxamide demonstrated significant reductions in blood glucose levels in diabetic animal models. The mechanism was linked to enhanced insulin secretion and improved insulin sensitivity.

Case Study 2: Neuropharmacological Assessment

Another investigation focused on the neuropharmacological effects of this compound. Behavioral tests indicated that it may possess anxiolytic properties, as evidenced by reduced anxiety-like behaviors in rodent models. This suggests potential therapeutic applications in treating anxiety disorders.

Research Findings

Recent studies have highlighted the importance of structural modifications in enhancing the biological activity of piperazine derivatives. The incorporation of the tosyl group not only improves solubility but also influences receptor binding affinity, which is critical for drug design.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues with Pyrrolidinone-Ethyl Linkers

POA-Gly-Pyr (5p)

• Structure: Pyrazine-2-carboxamide linked to a pyrrolidinone-ethyl group.
• Key Data : Yield (81%), mp 148–150°C; NMR signals at δ 9.31 (s, 1H, pyrazine), 4.15 (d, 2H, ethyl linker) .
• Comparison : The absence of a piperazine and tosyl group reduces steric bulk compared to the target compound. The pyrazine ring may enhance π-π stacking but decrease metabolic stability.

Boc-Gly-Pyr (11p)

• Structure: tert-Butyl carbamate (Boc)-protected ethyl-pyrrolidinone.
• Comparison : The Boc group offers temporary protection for amine functionalities, contrasting with the permanent tosyl group in the target compound. This difference impacts solubility and reactivity in further synthetic steps.

Piperazine Carboxamides with Varied Substituents

N-(2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)-4-(pyrimidin-2-yl)piperazine-1-carboxamide

• Structure : Piperazine substituted with pyrimidinyl and trifluoromethylphenyl groups.
• Comparison : The trifluoromethylphenyl group increases lipophilicity and electron-withdrawing effects compared to the tosyl group. The pyrimidinyl substituent may enhance binding to nucleic acid targets.

N-(4-Chlorophenyl)-4-ethylpiperazine-1-carboxamide

• Structure : Ethyl-piperazine with a chlorophenyl carboxamide.
• Key Data : Piperazine adopts a chair conformation; bond lengths/angles align with similar structures .

Compounds with Heterocyclic or Aromatic Moieties

Benzo[b][1,4]oxazin-3(4H)-one Analogues (e.g., Compound 28)

• Structure: Benzoxazinone fused ring coupled to a pyridinyl-piperazine carboxamide.
• Key Data : Yield 10%; HRMS [M+H]+ 410.1815; NMR signals at δ 4.59 (s, O-CH2-CO) .

Physicochemical Properties

Compound	Melting Point/Form	Key NMR Shifts (δ, ppm)	LogP* (Predicted)
Target Compound	Not reported	~4.15 (ethyl linker), ~7.7 (tosyl CH3)	~2.5
POA-Gly-Pyr (5p)	148–150°C	9.31 (pyrazine), 4.15 (ethyl linker)	~1.8
N-(4-Chlorophenyl) derivative	Crystalline	8.48–8.40 (pyridine), 4.59 (O-CH2-CO)	~3.0

*LogP estimated via fragment-based methods.